2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C24H21Cl2N3O2/c25-17-10-11-19(21(26)16-17)23(30)27-22-9-5-4-8-20(22)24(31)29-14-12-28(13-15-29)18-6-2-1-3-7-18/h1-11,16H,12-15H2,(H,27,30)
• InChI Key: GMGHEUJOWXQXCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=CC=C3NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H21Cl2N3O2
• Molecular Weight: 454.3 g/mol

Description

2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide, also known as AG-1478, is a synthetic chemical that belongs to the class of tyrosine kinase inhibitors. This compound has been extensively studied for its potential application in cancer treatment.

Mechanism of Action

2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide works by binding to the ATP-binding site of the EGFR tyrosine kinase. This prevents the kinase from phosphorylating downstream signaling molecules, which are necessary for cell survival and proliferation. Inhibition of EGFR by 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide can also lead to the activation of apoptosis, a programmed cell death process that is often dysregulated in cancer cells.
Biochemical and Physiological Effects:
2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. This compound has also been shown to sensitize cancer cells to radiation therapy and chemotherapy. In addition, 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide in lab experiments is its potency and specificity for EGFR. This compound has been extensively studied and has a well-established mechanism of action. However, one limitation of using 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is its solubility in water. This can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide. One area of interest is the development of more potent and specific EGFR inhibitors. Another area of interest is the identification of biomarkers that can predict response to EGFR inhibitors such as 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide. Finally, there is interest in combining EGFR inhibitors with other targeted therapies or immunotherapies to improve treatment outcomes for cancer patients.
Conclusion:
In conclusion, 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is a synthetic chemical that has been extensively studied for its potential application in cancer treatment. This compound works by inhibiting the EGFR tyrosine kinase, which is overexpressed in many types of cancer. 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to inhibit cancer cell growth, sensitize cancer cells to radiation therapy and chemotherapy, and inhibit angiogenesis. Although there are some limitations to using 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide in lab experiments, this compound has a well-established mechanism of action and is a promising candidate for further research in cancer treatment.

Scientific Research Applications

2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential application in cancer treatment. This compound is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that is overexpressed in many types of cancer, and its activation leads to cell proliferation, survival, and metastasis. Inhibition of EGFR by 2,4-dichloro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide can lead to the inhibition of these processes and ultimately the death of cancer cells.